Cas no 1261970-06-2 (3-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261970-06-2
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321507
• CID: 1039200
• PubChem ID: 53227380
• Update Time: 2025-04-20

3-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(3-carboxy-5-methoxyphenyl)-2-fluorobenzoic acid
• 3/'-Fluoro-5-Methoxy-[1,1/'-biphenyl]-3,4/'-dicarboxylic acid
• DTXSID10690936
• BS-20349
• 3-(4-CARBOXY-3-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18321507
• 1261970-06-2
• 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3,4'-dicarboxylicacid
• A889526
• 3'-Fluoro-5-methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• CS-0209660
• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-5-methoxy-
• 3-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321507
• Inchi： 1S/C15H11FO5/c1-21-11-5-9(4-10(6-11)14(17)18)8-2-3-12(15(19)20)13(16)7-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： XSOSNMBMBVAPKW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 290.05900
• Monoisotopic Mass: 290.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83000
• LogP: 2.89770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives